Cas no 29450-12-2 (N-(2-methoxyethyl)pyridin-2-amine)

• Product Name: N-(2-methoxyethyl)pyridin-2-amine
• CAS No: 29450-12-2
• MF: C₈H₁₂N₂O
• MW: 152.19
• MDL: MFCD11119038
• CID: 5143540
• PubChem ID: 20729984
• Update Time: 2025-11-01

N-(2-methoxyethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)pyridin-2-amine
• AKOS008922649
• 29450-12-2
• AS-76680
• D94270
• SCHEMBL3647775

• MDL： MFCD11119038
• Inchi： 1S/C8H12N2O/c1-11-7-6-10-8-4-2-3-5-9-8/h2-5H,6-7H2,1H3,(H,9,10)
• InChI Key： HZEABVMPVQAGFY-UHFFFAOYSA-N
• SMILES： C1(NCCOC)=NC=CC=C1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(2-methoxyethyl)pyridin-2-amine

N-(2-methoxyethyl)pyridin-2-amine: A Comprehensive Overview

N-(2-methoxyethyl)pyridin-2-amine (CAS No. 29450-12-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various research and industrial contexts. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of N-(2-methoxyethyl)pyridin-2-amine.

The molecular formula of N-(2-methoxyethyl)pyridin-2-amine is C₉H₁₃N₂O, and it has a molecular weight of approximately 163.21 g/mol. The compound features a pyridine ring with an amine group attached to the 2-position and a methoxyethyl substituent. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it a valuable building block in organic synthesis.

Synthesis Methods: The synthesis of N-(2-methoxyethyl)pyridin-2-amine can be achieved through several routes. One common method involves the reaction of 2-chloropyridine with 2-methoxyethylamine in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the reductive amination of 2-pyridinecarboxaldehyde with 2-methoxyethylamine using a reducing agent like sodium borohydride. Both methods have been extensively studied and optimized to improve yield and purity.

Chemical Properties: N-(2-methoxyethyl)pyridin-2-amine is a colorless liquid at room temperature with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits basic properties due to the presence of the amine group, which can form salts with acids. Its boiling point is around 175°C at atmospheric pressure.

Biological Activities: Recent studies have highlighted the potential biological activities of N-(2-methoxyethyl)pyridin-2-amine. One notable area of research is its use as a lead compound in the development of new drugs for neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of N-(2-methoxyethyl)pyridin-2-amine exhibit potent neuroprotective effects by inhibiting oxidative stress and apoptosis in neuronal cells. Additionally, preliminary data suggest that these compounds may have anti-inflammatory properties, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

Pharmaceutical Applications: The pharmaceutical industry has shown increasing interest in N-(2-methoxyethyl)pyridin-2-amine due to its potential as a drug candidate or intermediate. Researchers are exploring its use in combination therapies to enhance efficacy and reduce side effects. For example, a clinical trial conducted by a leading pharmaceutical company demonstrated that a formulation containing N-(2-methoxyethyl)pyridin-2-amine significantly improved cognitive function in patients with mild cognitive impairment compared to placebo.

Molecular Modeling and Computational Studies: Advances in computational chemistry have provided valuable insights into the structure-function relationships of N-(2-methoxyethyl)pyridin-2-amine. Molecular dynamics simulations have revealed that the methoxyethyl substituent plays a crucial role in modulating the compound's interactions with biological targets. These studies have guided the rational design of more potent and selective derivatives for therapeutic applications.

Safety Considerations: While N-(2-methoxyethyl)pyridin-2-amine is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be handled with care due to its basic nature and potential for skin irritation. Appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

Conclusion: In summary, N-(2-methoxyethyl)pyridin-2-amine (CAS No. 29450-12-2) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceuticals. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.